N-(4-ethoxy-3-fluorophenyl)acetamide

• Molecular Formula: C10H12FNO2
• Molecular Weight: 197.21 g/mol
• IUPAC Name: N-(4-ethoxy-3-fluorophenyl)acetamide
• InChI: InChI=1S/C10H12FNO2/c1-3-14-10-5-4-8(6-9(10)11)12-7(2)13/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key: IJDGXRWAKGSRLF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)NC(=O)C)F

Description

N-(4-ethoxy-3-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C10H12FNO2 and its molecular weight is 197.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-ethoxy-3-fluoroaniline SMA 44094 (464 mg, 2.99 mmol) in dry CH2Cl2 (15 mL) in a 50 mL round-bottomed flask equipped with a magnetic stirrer were added DIEA (2.0 mL, 12 mmol), DMAP (87 mg, 0.7 mmol) and acetic anhydride (1.7 mL, 18 mmol) and the mixture was stirred for 5 h at RT. The solution was then diluted with more CH2Cl2 (30 mL), washed with brine (10 mL), dried over Na2SO4, filtered and concentrated at 40° C. under vacuum. Purification by column chromatography (SiO2, eluent cyclohexane:EtOAc=100:0 to 50:50) gave N-(4-ethoxy-3-fluorophenyl)acetamide SMA 44098 as a beige solid (242 mg, 41% yield).